3-(3-Ethylphenoxy)azetidine hydrochloride

• IUPAC Name: 3-(3-ethylphenoxy)azetidine;hydrochloride
• InChI: InChI=1S/C11H15NO.ClH/c1-2-9-4-3-5-10(6-9)13-11-7-12-8-11;/h3-6,11-12H,2,7-8H2,1H3;1H
• InChI Key: ARVWPAVEFGXQJJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)OC2CNC2.Cl
• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol

Description

3-(3-Ethylphenoxy)azetidine hydrochloride is a chemical compound with the CAS Number: 1269199-26-9. It has a molecular weight of 213.71. The compound is solid in its physical form.

Synthesis Analysis

The synthesis of azetidines, including 3-(3-Ethylphenoxy)azetidine hydrochloride, has been a topic of interest in recent years. The methods of synthesis are organized by the reaction type used for functionalization of azetidines.

Molecular Structure Analysis

The molecular structure of 3-(3-Ethylphenoxy)azetidine hydrochloride is represented by the linear formula: C11 H15 N O . Cl H. The InChI Code for this compound is 1S/C11H15NO.ClH/c1-2-9-4-3-5-10(6-9)13-11-7-12-8-11;/h3-6,11-12H,2,7-8H2,1H3;1H.

Chemical Reactions Analysis

The reactivity of azetidines is driven by a considerable ring strain, which translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions. Azetidines represent an important class of strained compounds making them excellent candidates for ring-opening and expansion reactions.

Physical And Chemical Properties Analysis

3-(3-Ethylphenoxy)azetidine hydrochloride is a solid at room temperature. It has a molecular weight of 213.71.

Scientific Research Applications

• Synthesis and Chemical Reactivity

  • Azetidines, including compounds like 3-(3-Ethylphenoxy)azetidine hydrochloride, are valuable in drug discovery due to their ability to access under-explored chemical space. They can be prepared from N-Cbz azetidinols and derivatized into drug-like compounds (Denis et al., 2018).
  • In synthetic chemistry, azetidines are important for catalytic processes and as candidates for ring-opening and expansion reactions. Their reactivity and versatility as heterocyclic synthons are noteworthy (Mehra et al., 2017).

• Medicinal Chemistry and Drug Development

  • Azetidine derivatives, such as 3-(3-Ethylphenoxy)azetidine hydrochloride, have potential in peptidomimetic and nucleic acid chemistry. Their applications extend to the development of antitumor agents, as evidenced by studies on 3-phenoxy-1,4-diarylazetidin-2-ones targeting tubulin (Greene et al., 2016).
  • They are also explored for their utility in the synthesis of functionalized azetidines, which are useful in creating novel pharmaceuticals (Stankovic et al., 2013).

• Role in Antiretroviral Therapy

  • Azetidine-based compounds have been investigated for their role in antiretroviral therapy, particularly in the context of HIV treatment. Although the specific compound 3-(3-Ethylphenoxy)azetidine hydrochloride might not be directly mentioned, the broader class of azetidines is relevant in this context (Yarchoan & Broder, 1987).

• Advanced Drug Delivery Systems

  • Azetidine derivatives are used in designing prodrugs with improved pharmacokinetic properties. This includes enhancing bioavailability and achieving targeted drug delivery, as seen in the development of prodrugs for antiretroviral agents (Parang et al., 2000).

• Agricultural and Plant Research

  • Azetidine compounds are used in agricultural research, particularly in studying their effects on plant growth and development. For instance, azetidine 2-carboxylic acid has been used to investigate the relationship between protein synthesis and ion transport in plants (Pitman et al., 1977).

Safety and Hazards

The safety data sheet (SDS) for 3-(3-Ethylphenoxy)azetidine hydrochloride can be found online. It is always recommended to handle chemical compounds with appropriate personal protective equipment and to ensure adequate ventilation.

Future Directions

Azetidines, including 3-(3-Ethylphenoxy)azetidine hydrochloride, have been gaining attention in organic synthesis. They are used in the development of new macromolecular architectures. The future directions of research in this field will likely focus on the synthesis, reactivity, and application of azetidines.